Cas no 2229210-05-1 (4-bromo-2,6-dimethoxybenzene-1-carboximidamide)

• Product Name: 4-bromo-2,6-dimethoxybenzene-1-carboximidamide
• CAS No: 2229210-05-1
• MF: C₉H₁₁BrN₂O₂
• MW: 259.099841356277
• CID: 6070781
• PubChem ID: 165643113
• Update Time: 2025-07-18

4-bromo-2,6-dimethoxybenzene-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2,6-dimethoxybenzene-1-carboximidamide
• 2229210-05-1
• EN300-1923963

• Inchi： 1S/C9H11BrN2O2/c1-13-6-3-5(10)4-7(14-2)8(6)9(11)12/h3-4H,1-2H3,(H3,11,12)
• InChI Key： UETZAZUUAGOBPD-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C(=N)N)=C(C=1)OC)OC

Computed Properties

• Exact Mass: 258.00039g/mol
• Monoisotopic Mass: 258.00039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 68.3Ų

Additional information on 4-bromo-2,6-dimethoxybenzene-1-carboximidamide

Recent Advances in the Study of 4-bromo-2,6-dimethoxybenzene-1-carboximidamide (CAS: 2229210-05-1)

The compound 4-bromo-2,6-dimethoxybenzene-1-carboximidamide (CAS: 2229210-05-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of synthetic routes for 4-bromo-2,6-dimethoxybenzene-1-carboximidamide. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method that minimizes by-products and enhances purity. This advancement is critical for scaling up production and ensuring the compound's suitability for preclinical and clinical studies.

Pharmacological investigations have revealed that 4-bromo-2,6-dimethoxybenzene-1-carboximidamide exhibits potent inhibitory effects on specific enzymatic targets involved in inflammatory pathways. In vitro and in vivo studies have shown that the compound significantly reduces the production of pro-inflammatory cytokines, suggesting its potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, recent research has explored the compound's mechanism of action at the molecular level. Structural analysis using X-ray crystallography and molecular docking simulations has identified key interactions between 4-bromo-2,6-dimethoxybenzene-1-carboximidamide and its target proteins. These findings provide a foundation for the rational design of derivatives with improved efficacy and selectivity.

In addition to its anti-inflammatory properties, 4-bromo-2,6-dimethoxybenzene-1-carboximidamide has shown promise in oncology research. Preliminary studies indicate that the compound can induce apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. Researchers are now investigating its potential as part of combination therapies to overcome drug resistance.

Despite these promising findings, challenges remain in the development of 4-bromo-2,6-dimethoxybenzene-1-carboximidamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Ongoing studies are focusing on pharmacokinetic optimization and toxicity profiling to ensure the compound's safety and efficacy.

In conclusion, 4-bromo-2,6-dimethoxybenzene-1-carboximidamide (CAS: 2229210-05-1) represents a promising candidate for drug development, with potential applications in inflammation and oncology. Continued research efforts are essential to fully elucidate its therapeutic potential and overcome existing challenges. The compound's unique structural and pharmacological properties make it a valuable subject for future investigations in the chemical biology and pharmaceutical fields.